Cas no 915707-44-7 (Lithium 2-(4-Methylpiperazin-1-yl)methylbenzoate)

• Product Name: Lithium 2-(4-Methylpiperazin-1-yl)methylbenzoate
• CAS No: 915707-44-7
• MF: C₁₃H₁₇LiN₂O₂
• MW: 240.227283239365
• CID: 803023
• PubChem ID: 24229493
• Update Time: 2025-06-15

Lithium 2-(4-Methylpiperazin-1-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 2-[(4-methyl-1-piperazinyl)methyl]-, lithium salt (1:1)
• LITHIUM 2-[(4-METHYLPIPERAZIN-1-YL)METHYL]BENZOATE
• PS-11073
• CS-0321858
• DTXSID60640209
• SCHEMBL15058448
• lithium 2-[(4-methylpiperazin-1-yl)methyl]benzoate, AldrichCPR
• AKOS027430497
• Lithium 2-((4-methylpiperazin-1-yl)methyl)benzoate
• Benzoicacid,2-[(4-methyl-1-piperazinyl)methyl]-,lithium salt(1:1)
• lithium;2-[(4-methylpiperazin-1-yl)methyl]benzoate
• 915707-44-7
• Lithium 2-(4-Methylpiperazin-1-yl)methylbenzoate

• Inchi： 1S/C13H18N2O2.Li/c1-14-6-8-15(9-7-14)10-11-4-2-3-5-12(11)13(16)17;/h2-5H,6-10H2,1H3,(H,16,17);/q;+1/p-1
• InChI Key： BHMRBFXQIGCNNV-UHFFFAOYSA-M
• SMILES： [O-]C(C1C=CC=CC=1CN1CCN(C)CC1)=O.[Li+]

Computed Properties

• Exact Mass: 240.14500
• Monoisotopic Mass: 240.14500622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Melting Point: 337 °C
• PSA: 46.61000
• LogP: -0.32670

Lithium 2-(4-Methylpiperazin-1-yl)methylbenzoate Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on Lithium 2-(4-Methylpiperazin-1-yl)methylbenzoate

Introduction to Lithium 2-(4-Methylpiperazin-1-yl)methylbenzoate (CAS No. 915707-44-7)

Lithium 2-(4-Methylpiperazin-1-yl)methylbenzoate, a compound with the chemical formula C₁₃H₁₈N₂O₂, is a derivative of benzoic acid featuring a lithium cation and a piperazine moiety. This compound has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. The CAS number 915707-44-7 uniquely identifies this substance, facilitating precise referencing in scientific literature and industrial applications.

The structural composition of Lithium 2-(4-Methylpiperazin-1-yl)methylbenzoate incorporates a benzoate group, which is known for its stability and bioavailability, alongside a methyl group attached to the piperazine ring. This structural feature enhances the compound's solubility and interaction with biological targets, making it a promising candidate for drug development. The 4-methylpiperazine moiety is particularly noteworthy, as it is commonly found in pharmaceuticals due to its ability to modulate neurotransmitter activity.

Recent advancements in medicinal chemistry have highlighted the importance of lithium-based compounds in treating neurological disorders. Lithium salts, such as lithium carbonate and lithium citrate, have long been used in the management of bipolar disorder. The introduction of lithium derivatives like Lithium 2-(4-Methylpiperazin-1-yl)methylbenzoate aims to expand the pharmacological toolkit by offering alternative formulations with improved efficacy or reduced side effects. The molecular structure of this compound suggests potential interactions with enzymes and receptors involved in mood regulation and neuroprotection.

One of the most intriguing aspects of Lithium 2-(4-Methylpiperazin-1-yl)methylbenzoate is its potential role in modulating the serotonin system, which plays a crucial role in mood and cognitive functions. Preclinical studies have indicated that compounds with a similar structural motif may influence serotonin receptor activity, leading to therapeutic benefits. The benzoate moiety further contributes to the compound's stability, allowing for controlled release profiles that could enhance patient compliance.

In vitro studies have demonstrated that Lithium 2-(4-Methylpiperazin-1-yl)methylbenzoate exhibits inhibitory effects on certain enzymes associated with neuroinflammation and oxidative stress. These pathways are implicated in various neurological conditions, including Alzheimer's disease and Parkinson's disease. The compound's ability to interact with these targets makes it a valuable candidate for further investigation in neuroprotective therapies. Additionally, its lipophilicity profile suggests potential for blood-brain barrier penetration, which is essential for treating central nervous system disorders.

The synthesis of Lithium 2-(4-Methylpiperazin-1-yl)methylbenzoate involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the production process. These techniques not only improve efficiency but also minimize waste generation, aligning with green chemistry principles.

Pharmacokinetic studies are crucial for evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of new drug candidates. Preliminary data on Lithium 2-(4-Methylpiperazin-1-yl)methylbenzoate indicate favorable pharmacokinetic profiles, including moderate solubility and reasonable bioavailability. These characteristics are essential for developing formulations that can be administered orally or through other non-invasive routes.

The safety profile of any new pharmaceutical compound is paramount before clinical translation. Toxicological assessments have been conducted on Lithium 2-(4-Methylpiperazin-1-yl)methylbenzoate to evaluate potential adverse effects at various doses. Early findings suggest that the compound is well-tolerated at therapeutic concentrations but may exhibit mild gastrointestinal disturbances at higher doses. Further studies are needed to fully characterize its safety profile.

The development of novel therapeutics often involves interdisciplinary collaboration between chemists, biologists, and clinicians. Lithium 2-(4-Methylpiperazin-1-yl)methylbenzoate represents an excellent example of how structural modifications can lead to improved drug candidates. By leveraging insights from computational chemistry and high-throughput screening, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

Future directions for research on Lithium 2-(4-Methylpiperazin-1-yl)methylbenzoate include exploring its potential in treating other neurological conditions beyond bipolar disorder. For instance, its ability to modulate serotonin activity may make it relevant for depression and anxiety disorders as well. Additionally, investigating its interactions with other neurotransmitter systems could uncover novel mechanisms of action.

The impact of such research extends beyond academic curiosity; it has significant implications for patient care. By developing safer and more effective treatments, pharmaceutical companies can address unmet medical needs and improve quality of life for individuals suffering from neurological disorders. The unique combination of structural features in Lithium 2-(4-Methylpiperazin-1-yl)methylbenzoate positions it as a promising candidate for future clinical trials.